Cas no 50822-99-6 (2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride)

2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride structure
50822-99-6 structure
Product Name:2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride
CAS No:50822-99-6
MF:C12H20ClNO
MW:229.746302604675
CID:1572907
PubChem ID:6452266
Update Time:2025-04-21

2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride
    • 2-(4-methoxyphenyl)ethyl-trimethylazanium,chloride
    • 50822-99-6
    • DTXSID10965055
    • Benzeneethanaminium, 4-methoxy-N,N,N-trimethyl-, chloride
    • ortho-methylcandicine chloride
    • 2-(4-Methoxyphenyl)-N,N,N-trimethylethan-1-aminium chloride
    • CHEMBL501773
    • 4-Methoxy-N,N,N-trimethylbenzeneethanaminium chloride
    • Inchi: 1S/C12H20NO.ClH/c1-13(2,3)10-9-11-5-7-12(14-4)8-6-11;/h5-8H,9-10H2,1-4H3;1H/q+1;/p-1
    • InChI Key: NUXZNOMKLWQSNZ-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C)C1C=CC(=CC=1)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 208.9669
  • Monoisotopic Mass: 229.123342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • PSA: 9.23
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